Cas no 820960-59-6 (Benzenecarbothioamide, 2,3-difluoro-4-(trifluoromethyl)-)

• Product Name: Benzenecarbothioamide, 2,3-difluoro-4-(trifluoromethyl)-
• CAS No: 820960-59-6
• MF: C₈H₄F₅NS
• MW: 241.181077957153
• CID: 699507
• PubChem ID: 23614485
• Update Time: 2025-04-19

Benzenecarbothioamide, 2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2,3-difluoro-4-(trifluoromethyl)-
• 2,3-difluoro-4-(trifluoromethyl)benzenecarbothioamide
• 2,3-Difluoro-4-trifluoromethyl-thiobenzamide
• DTXSID10635165
• 820960-59-6
• 2,3-Difluoro-4-(trifluoromethyl)benzene-1-carbothioamide
• SCHEMBL5017505

• Inchi： 1S/C8H4F5NS/c9-5-3(7(14)15)1-2-4(6(5)10)8(11,12)13/h1-2H,(H2,14,15)
• InChI Key： GNPCVVPZJNZYRZ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=C(C=1F)F)N

Computed Properties

• Exact Mass: 240.99846112g/mol
• Monoisotopic Mass: 240.99846112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų